Molecular conductors from bis(ethylenedithio)tetrathiafulvalene with tris(oxalato)rhodate†

Dalton Transactions Pub Date: 2017-07-12 DOI: 10.1039/C7DT00881C

Abstract

This article reports a family of new radical-cation salts of bis(ethylenedithio)tetrathiafulvalene (BEDT-TTF) with tris(oxalato)rhodate: three salts with the formula β′′-(BEDT-TTF)4[(cation)Rh(C2O4)3]·solvent (solvent = fluorobenzene, chlorobenzene, or bromobenzene) and one with the formula pseudo-κ-(BEDT-TTF)4[(NH4)Rh(C2O4)3]·benzonitrile. We report here the syntheses, crystal structures, electrical properties and Raman spectroscopy of these new molecular conductors. The bromobenzene salt shows a decrease in resistivity below 2.5 K indicative of a superconducting transition and a Shubnikov–de Haas oscillation with a frequency of 232 T and effective mass m* of 1.27me.

Graphical abstract: Molecular conductors from bis(ethylenedithio)tetrathiafulvalene with tris(oxalato)rhodate
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